Cas no 62142-16-9 (Butanoic acid, 2-(hydroxymethylene)-, ethyl ester, (2Z)-)

• Product Name: Butanoic acid, 2-(hydroxymethylene)-, ethyl ester, (2Z)-
• CAS No: 62142-16-9
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 456671
• Update Time: 2024-01-30

Butanoic acid, 2-(hydroxymethylene)-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(hydroxymethylene)-, ethyl ester, (2Z)-
• ethyl 2-(hydroxymethylidene)butanoate

• Inchi： 1S/C7H12O3/c1-3-6(5-8)7(9)10-4-2/h5,8H,3-4H2,1-2H3/b6-5-
• InChI Key： BDGAVKLSRUWOTR-WAYWQWQTSA-N
• SMILES： C(OCC)(=O)/C(=C\O)/CC

Computed Properties

• Exact Mass: 144.07866

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 211.8±32.0 °C(Predicted)
• PSA: 46.53
• pka: 5.38±0.50(Predicted)